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For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Acetylfuran, identified by the CAS number 1192-62-7, is a heterocyclic

aromatic ketone that serves as a versatile intermediate in the synthesis of fine chemicals and

pharmaceuticals. Its characteristic physical properties are fundamental to its application in

various synthetic pathways, including in the production of the cephalosporin antibiotic,

Cefuroxime.[1][2][3] This technical guide provides an in-depth overview of the core physical

properties of 2-Acetylfuran, detailed experimental protocols for their determination, and a

visualization of its key synthetic pathways.

Core Physical and Chemical Properties
The physical and chemical properties of 2-Acetylfuran are critical for its handling, application

in chemical synthesis, and for quality control. A summary of these properties is presented in the

tables below.
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Property Value Source(s)

Molecular Formula C₆H₆O₂ PubChem

Molecular Weight 110.11 g/mol PubChem, BOC Sciences

Appearance
Yellow to brown liquid; Low

melting solid
PubChem, Wikipedia

Odor
Sweet, almond, balsamic,

caramellic, coffee-like

Human Metabolome

Database, Wikipedia

Melting Point 29 - 33 °C
PubChem, Wikipedia, Fisher

Scientific

Boiling Point
168 - 169 °C (at 760 mmHg);

67 °C (at 10 mmHg)
Wikipedia, Fisher Scientific

Density
1.0975 - 1.107 g/mL at 20-25

°C
Wikipedia, PubChem

Solubility

Very slightly soluble in water;

Soluble in alcohol, ether,

propylene glycol, and

vegetable oils.

PubChem, ChemicalBook

Chromatographic and Spectroscopic Data
Property Value Source(s)

LogP 0.52 PubChem

Refractive Index 1.505 - 1.510 at 20 °C PubChem, BOC Sciences

¹H NMR (CDCl₃, 90 MHz)
δ (ppm): 7.6 (m, 1H), 7.2 (m,

1H), 6.5 (m, 1H), 2.5 (s, 3H)
PubChem

¹³C NMR (CDCl₃, 25.16 MHz)
δ (ppm): 186.6, 152.9, 146.6,

117.4, 112.4, 26.0
PubChem

Mass Spectrum (EI)
Major peaks at m/z: 95, 110,

39, 43
PubChem
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Experimental Protocols
The accurate determination of the physical properties of 2-Acetylfuran is essential for its

application in research and drug development. The following are detailed methodologies for

key experiments.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 2-Acetylfuran is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a heating block or an oil bath is used.

The capillary tube is placed in the apparatus adjacent to a thermometer or a temperature

probe.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

Reporting: The melting point is reported as the range T₁ - T₂.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb
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should be positioned just below the side arm of the distillation flask to accurately measure

the temperature of the vapor.

Procedure: A sample of 2-Acetylfuran is placed in the distillation flask along with boiling

chips to ensure smooth boiling. The liquid is heated gently.

Observation: As the liquid boils, the vapor rises and enters the condenser. The temperature

is recorded when it becomes constant. This constant temperature is the boiling point of the

liquid at the given atmospheric pressure.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction is

applied to determine the normal boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Measurement of Mass: A clean, dry pycnometer (a small glass flask of a known volume) is

weighed empty (m₁).

Filling: The pycnometer is filled with 2-Acetylfuran, ensuring no air bubbles are trapped, and

weighed again (m₂).

Volume Determination: The pycnometer is then emptied, cleaned, and filled with a reference

liquid of known density (e.g., deionized water) at a specific temperature and weighed (m₃).

The volume of the pycnometer (V) can be calculated from the mass of the water and its

known density.

Calculation: The density (ρ) of 2-Acetylfuran is calculated using the formula: ρ = (m₂ - m₁) /

V.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.
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Methodology: Shake-Flask Method

Preparation of Saturated Solution: An excess amount of 2-Acetylfuran is added to a known

volume of the solvent in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation

and/or filtration.

Quantification: The concentration of 2-Acetylfuran in the clear, saturated solution is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy, against a calibration curve of known

concentrations.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of 2-Acetylfuran are placed on the clean, dry prism of the

refractometer.

Measurement: The prisms are closed, and the light source is adjusted. The user looks

through the eyepiece and adjusts the controls until the boundary line between the light and

dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.

Temperature Correction: The temperature of the measurement is recorded, and if it is not the

standard temperature (usually 20 °C), a correction is applied.
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Synthetic Pathways and Logical Relationships
2-Acetylfuran is a key building block in several important synthetic routes. The following

diagrams, generated using Graphviz, illustrate these pathways.

Synthesis of 2-Acetylfuran via Friedel-Crafts Acylation
A common industrial method for the synthesis of 2-Acetylfuran is the Friedel-Crafts acylation

of furan with acetic anhydride.[1]
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Caption: Friedel-Crafts acylation of furan to produce 2-Acetylfuran.

Role of 2-Acetylfuran in the Synthesis of Cefuroxime
2-Acetylfuran is a precursor in the multi-step synthesis of the antibiotic Cefuroxime.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Acetylfuran (CAS: 1192-62-7): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664036#2-acetylfuran-cas-number-1192-62-7-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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